Cas no 21298-64-6 (Toluene, a,a-bis[(p-nitrobenzyl)sulfonyl]- (8CI))

• Product Name: Toluene, a,a-bis[(p-nitrobenzyl)sulfonyl]- (8CI)
• CAS No: 21298-64-6
• MF: C₂₁H₁₈N₂O₈S₂
• MW: 490.506223201752
• CID: 285200
• PubChem ID: 275694
• Update Time: 2025-04-19

Toluene, a,a-bis[(p-nitrobenzyl)sulfonyl]- (8CI) Chemical and Physical Properties

Names and Identifiers

• Toluene, a,a-bis[(p-nitrobenzyl)sulfonyl]- (8CI)
• 1-nitro-4-[[(4-nitrophenyl)methylsulfonyl-phenylmethyl]sulfonylmethyl]benzene
• 1,1'-[(phenylmethanediyl)bis(sulfonylmethanediyl)]bis(4-nitrobenzene)
• AC1Q6TLD
• AG-K-17309
• AR-1B4164
• CTK4E6376
• KST-1B1705
• NSC122667
• NSC-122667
• DTXSID90298358
• 21298-64-6

• Inchi： 1S/C21H18N2O8S2/c24-22(25)19-10-6-16(7-11-19)14-32(28,29)21(18-4-2-1-3-5-18)33(30,31)15-17-8-12-20(13-9-17)23(26)27/h1-13,21H,14-15H2
• InChI Key： OSCJSJDWNIONHT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])(C(C1C=CC=CC=1)S(CC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 490.05054
• Monoisotopic Mass: 490.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.501
• Boiling Point: 818°C at 760 mmHg
• Flash Point: 448.5°C
• Refractive Index: 1.654
• PSA: 154.56
• LogP: 6.93960